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  3. (8R,9S,13S,14S)-1,4,16,16-tetradeuterio-2,3-dihydroxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-one
(8R,9S,13S,14S)-1,4,16,16-tetradeuterio-2,3-dihydroxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-one (8R,9S,13S,14S)-1,4,16,16-tetradeuterio-2,3-dihydroxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-one One of the isotopic labelled form of 2-Hydroxyestrone which is metabolite of Estradiol.
Brand Name: Vulcanchem
CAS No.: 81586-97-2
VCID: VC0196604
InChI: InChI=1S/C18H22O3/c1-18-7-6-11-12(14(18)4-5-17(18)21)3-2-10-8-15(19)16(20)9-13(10)11/h8-9,11-12,14,19-20H,2-7H2,1H3/t11-,12+,14-,18-/m0/s1/i5D2,8D,9D
SMILES: CC12CCC3C(C1CCC2=O)CCC4=CC(=C(C=C34)O)O
Molecular Formula: C18H18O3D4
Molecular Weight: 290.40

(8R,9S,13S,14S)-1,4,16,16-tetradeuterio-2,3-dihydroxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-one

CAS No.: 81586-97-2

Cat. No.: VC0196604

Molecular Formula: C18H18O3D4

Molecular Weight: 290.40

Purity: 95% by HPLC; 98% atom D

* For research use only. Not for human or veterinary use.

(8R,9S,13S,14S)-1,4,16,16-tetradeuterio-2,3-dihydroxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-one - 81586-97-2

Specification

Description One of the isotopic labelled form of 2-Hydroxyestrone which is metabolite of Estradiol.
CAS No. 81586-97-2
Molecular Formula C18H18O3D4
Molecular Weight 290.40
IUPAC Name (8R,9S,13S,14S)-1,4,16,16-tetradeuterio-2,3-dihydroxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-one
Standard InChI InChI=1S/C18H22O3/c1-18-7-6-11-12(14(18)4-5-17(18)21)3-2-10-8-15(19)16(20)9-13(10)11/h8-9,11-12,14,19-20H,2-7H2,1H3/t11-,12+,14-,18-/m0/s1/i5D2,8D,9D
Standard InChI Key SWINWPBPEKHUOD-PJZZMCTGSA-N
SMILES CC12CCC3C(C1CCC2=O)CCC4=CC(=C(C=C34)O)O
Appearance Dark Grey Solid
Melting Point >177°C (dec.)

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